
Technical Support Center: Controlling
Microemulsion Droplet Size with Span 20

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sorbitan monododecanoate

Cat. No.: B148407 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to adjusting Span 20 concentration for controlling

droplet size in water-in-oil (W/O) microemulsions.

Troubleshooting Guide
This guide addresses common issues encountered during the formulation of microemulsions

using Span 20.
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Issue Possible Cause(s) Recommended Solution(s)

Cloudy or milky appearance

instead of a clear

microemulsion.

- Incorrect surfactant-to-oil or

water-to-surfactant ratio.-

Insufficient Span 20

concentration to stabilize the

water droplets.- The

formulation is outside the

microemulsion region of the

phase diagram.- Temperature

fluctuations affecting surfactant

solubility and interfacial

tension.

- Systematically vary the

concentration of Span 20 and

other components to identify

the stable microemulsion

region. Constructing a pseudo-

ternary phase diagram is

highly recommended.[1][2]-

Increase the concentration of

the surfactant mixture. For

instance, increasing a Tween

20-Span 20 mixture from 3

wt% to 10 wt% has been

shown to decrease droplet size

and improve clarity.[3]- Ensure

the experimental temperature

is controlled and stable, as

non-ionic surfactants'

performance can be

temperature-sensitive.[1]

Formation of a gel-like or

highly viscous phase.

- High concentration of

surfactant and/or co-

surfactant.- The formulation is

in a liquid crystalline phase

region of the phase diagram.

- Refer to the pseudo-ternary

phase diagram to identify and

avoid the gel region.-

Gradually dilute the system

with the continuous phase (oil)

to move out of the viscous

region.

Droplet size is too large.

- Insufficient surfactant

concentration to lower the

interfacial tension adequately.-

The hydrophilic-lipophilic

balance (HLB) of the

surfactant system is not

optimal for the oil phase.

- Increase the total surfactant

concentration.[3]- Adjust the

ratio of Span 20 to a more

hydrophilic co-surfactant (like a

Tween series surfactant) to

fine-tune the overall HLB of the

system.
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Droplet size is inconsistent or

shows a wide polydispersity

index (PDI).

- Inadequate mixing or

homogenization.- The

formulation is on the border of

the microemulsion region,

leading to instability.- Presence

of impurities in the oil, water, or

surfactant.

- Employ high-energy

emulsification methods such

as ultrasonication or

microfluidization for a more

uniform droplet size

distribution.[4]- Adjust the

component ratios to move

more centrally into the stable

microemulsion region of the

phase diagram.- Use high-

purity ingredients.

Phase separation occurs over

time.

- The formulation is

thermodynamically unstable

and is a conventional

emulsion, not a true

microemulsion.- The storage

temperature is outside the

stability range of the

microemulsion.

- Re-evaluate the formulation

using a pseudo-ternary phase

diagram to ensure it falls within

the single-phase

microemulsion region.-

Conduct stability studies at

different temperatures to

determine the optimal storage

conditions.[1]

Frequently Asked Questions (FAQs)
Q1: What is the primary role of Span 20 in a microemulsion?

A1: Span 20, a non-ionic surfactant with a low hydrophilic-lipophilic balance (HLB) of 8.6, is

primarily used as an emulsifier or co-emulsifier to form stable water-in-oil (W/O)

microemulsions. It positions itself at the oil-water interface, reducing interfacial tension and

allowing for the spontaneous formation of fine water droplets within the continuous oil phase.

Q2: How does changing the Span 20 concentration affect droplet size?

A2: Generally, increasing the concentration of the surfactant system, which includes Span 20,

leads to a decrease in droplet size. A higher concentration of surfactant molecules at the oil-

water interface leads to lower interfacial tension, which in turn promotes the formation of

smaller droplets. For example, in a mixed surfactant system, increasing the total surfactant
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concentration from 3 wt% to 10 wt% has been shown to decrease the droplet diameter from

323 nm to 133 nm.[3]

Q3: Can I use Span 20 as the sole surfactant?

A3: While Span 20 can be used alone, it is often more effective when used in combination with

a more hydrophilic surfactant, such as a member of the Tween series (e.g., Tween 20 or Tween

80). This allows for the fine-tuning of the overall HLB of the surfactant mixture to match the

requirements of the specific oil being used, leading to greater stability and smaller droplet

sizes.

Q4: What is a pseudo-ternary phase diagram and why is it important?

A4: A pseudo-ternary phase diagram is a triangular diagram that maps the different phases

(e.g., microemulsion, gel, coarse emulsion) of a four-component system at a constant

temperature and pressure. It is a crucial tool for identifying the concentration ranges of oil,

water, and a fixed-ratio surfactant/co-surfactant mixture that result in a stable microemulsion.

Using a phase diagram can save significant time and resources in formulation development.[1]

Q5: What methods can be used to measure the droplet size of my microemulsion?

A5: Common techniques for measuring the droplet size of microemulsions include Dynamic

Light Scattering (DLS), which is suitable for nanoparticles, and Laser Diffraction. For larger

droplets or for visualizing the emulsion, optical microscopy can be used.

Quantitative Data
The following table summarizes the effect of the total concentration of a mixed surfactant

system (Tween 20 and Span 20) on the droplet size of a paraffin-in-water nanoemulsion. This

data illustrates the general principle that increasing surfactant concentration leads to a

reduction in droplet size.
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Total Surfactant Concentration (Tween
20/Span 20) (wt%)

Mean Droplet Diameter (nm)

3 323

10 133

(Data extracted from a study by Xin et al., as

cited in a review)[3]

Experimental Protocols
Protocol 1: Preparation of a Water-in-Oil (W/O)
Microemulsion by Titration
This protocol describes the preparation of a W/O microemulsion using a titration method to

identify the stable microemulsion region.

Materials:

Oil Phase (e.g., Isopropyl myristate, Oleic acid)

Surfactant: Span 20

Co-surfactant (optional, e.g., Tween 20, ethanol)

Aqueous Phase (e.g., Deionized water, buffer solution)

Magnetic stirrer and stir bar

Burette

Glass vials or beakers

Procedure:

Prepare the Oil/Surfactant Mixture: In a glass vial, prepare a mixture of the oil phase and

Span 20 (and co-surfactant, if used) at a predetermined weight ratio (e.g., 9:1, 8:2, etc.).
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Stir the Mixture: Place the vial on a magnetic stirrer and begin stirring at a constant,

moderate speed.

Titrate with the Aqueous Phase: Slowly add the aqueous phase dropwise from a burette to

the oil/surfactant mixture while continuously stirring.

Observe for Phase Changes: Carefully observe the mixture for any changes in appearance.

The transition from a clear solution to a turbid or milky emulsion indicates the boundary of

the microemulsion region.

Record Compositions: Record the composition (by weight percentage) of each component at

the point of phase transition.

Construct Phase Diagram: Repeat this process with different initial ratios of oil to surfactant

to map out the microemulsion region on a pseudo-ternary phase diagram.

Protocol 2: Droplet Size Analysis by Dynamic Light
Scattering (DLS)
This protocol outlines the general steps for measuring the droplet size of a prepared

microemulsion using a DLS instrument.

Materials and Equipment:

Prepared microemulsion sample

Dynamic Light Scattering (DLS) instrument (e.g., Malvern Zetasizer)

Appropriate cuvettes for the DLS instrument

Solvent for dilution (if necessary, should be the continuous phase of the microemulsion)

Procedure:

Instrument Setup: Turn on the DLS instrument and allow it to warm up and stabilize

according to the manufacturer's instructions.

Sample Preparation:
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Ensure the microemulsion sample is at thermal equilibrium with the instrument's

measurement chamber.

If the sample is too concentrated (as indicated by the instrument's count rate), dilute it with

the continuous oil phase. Dilution should be done carefully to avoid altering the

microemulsion structure.

Cuvette Preparation:

Clean the cuvette thoroughly to remove any dust or contaminants.

Rinse the cuvette with the dilution solvent.

Carefully transfer the microemulsion sample into the cuvette, avoiding the introduction of

air bubbles.

Measurement:

Place the cuvette in the DLS instrument.

Set the measurement parameters, including the properties of the dispersant (the

continuous oil phase), such as viscosity and refractive index.

Select the appropriate measurement settings (e.g., number of runs, duration of runs).

Start the measurement.

Data Analysis:

The DLS software will generate a report including the average droplet size (Z-average),

polydispersity index (PDI), and a size distribution graph.

Analyze the data to determine the mean droplet size and the uniformity of the droplet size

distribution.

Visualizations
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Factors Influencing Droplet Size

Span 20 Concentration Interfacial TensionIncreases/Decreases Droplet SizeInversely Proportional

Click to download full resolution via product page

Caption: Relationship between Span 20 concentration, interfacial tension, and droplet size.

Experimental Workflow

1. Component Selection
(Oil, Water, Span 20)

2. Formulation
(Titration/Homogenization)

3. Characterization
(Visual, DLS)

4. Optimization
(Adjust Concentration)

Iterate

Stable Microemulsion

Click to download full resolution via product page

Caption: A typical experimental workflow for developing a microemulsion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]

2. ijnrd.org [ijnrd.org]

3. researchgate.net [researchgate.net]

4. Formulation and Preparation of Water-In-Oil-In-Water Emulsions Loaded with a Phenolic-
Rich Inner Aqueous Phase by Application of High Energy Emulsification Methods - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Support Center: Controlling Microemulsion
Droplet Size with Span 20]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b148407#adjusting-span-20-concentration-to-control-
droplet-size-in-microemulsions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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